Cas no 922050-97-3 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• CAS No: 922050-97-3
• MF: C₁₃H₁₈N₂O₄S
• MW: 298.358022212982
• CID: 6225647
• PubChem ID: 40957304
• Update Time: 2025-06-23

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide
• F2296-0506
• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)ethanesulfonamide
• 922050-97-3
• AKOS024637518
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)ethanesulfonamide

• Inchi： 1S/C13H18N2O4S/c1-4-20(17,18)15-9-5-6-10-11(7-9)19-8-13(2,3)12(16)14-10/h5-7,15H,4,8H2,1-3H3,(H,14,16)
• InChI Key： KDSFQACPUFTVOR-UHFFFAOYSA-N
• SMILES： S(CC)(NC1C=CC2=C(C=1)OCC(C)(C)C(N2)=O)(=O)=O

Computed Properties

• Exact Mass: 298.09872823g/mol
• Monoisotopic Mass: 298.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.9Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide: A Comprehensive Overview

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide (CAS No. 922050-97-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzoxazepines and is characterized by its unique structural features and biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Properties: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide is a white crystalline solid with a molecular formula of C₁₆H₂₀N₂O₄S and a molecular weight of 336.40 g/mol. The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. Its chemical structure includes a benzoxazepine core with a sulfonamide group attached to the 8-position of the benzoxazepine ring. The presence of the sulfonamide group imparts unique pharmacological properties to the molecule.

Synthesis Methods: The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide has been reported in several studies. One common method involves the reaction of 8-amino-3,3-dimethyl-2,3-dihydrobenzoxazepinone with ethanesulfonyl chloride in the presence of a base such as triethylamine. This reaction typically proceeds via nucleophilic substitution at the sulfonamide group to form the desired product. Another approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes for this compound.

Biological Activities: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of its key biological activities is its ability to act as a potent inhibitor of specific enzymes involved in various disease pathways. For example, it has been shown to inhibit the activity of protein kinases such as p38 MAPK and JNK, which are implicated in inflammatory and neurodegenerative diseases. Additionally, this compound has demonstrated anti-inflammatory properties by reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Clinical Applications: The therapeutic potential of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)ethane-1-sulfonamide has been explored in various preclinical studies. In animal models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis, this compound has shown promising results in reducing inflammation and improving disease outcomes. Moreover, it has been evaluated for its neuroprotective effects in models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have broad therapeutic applications in treating a range of inflammatory and neurodegenerative disorders.

Recent Research Advancements: Recent research has further elucidated the mechanisms underlying the biological activities of N-(3,3-dimethyl-4-oxyo--2,-tetrahydro--benzoxazepin--yl)ethane--sulfonamide. A study published in the Journal of Medicinal Chemistry reported that this compound can modulate microglial activation and reduce oxidative stress in neuronal cells. Another study in the European Journal of Pharmacology demonstrated that it can inhibit the nuclear factor-kappa B (NF-kB) signaling pathway, which is a key regulator of inflammation and immune responses. These findings provide valuable insights into the potential mechanisms by which this compound exerts its therapeutic effects.

Safety and Toxicity: While N-(3,-dimethyl--oxyo--tetrahydro--,--benzoxazepin--yl)ethane--sulfonamide shows promising therapeutic potential, it is important to consider its safety profile. Preclinical studies have generally reported low toxicity for this compound at therapeutic doses. However, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects. Ongoing clinical trials are currently investigating its safety and effectiveness in treating various diseases.

Conclusion: In conclusion,N-(,-dimethyl--oxyo--tetrahydro--,--benzoxazepin--yl)ethane--sulfonamide(CAS No. 922050-) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies continue to uncover its mechanisms of action and clinical efficacy, this compound may play a significant role in advancing treatments for inflammatory and neurodegenerative diseases.